Cas no 957774-27-5 (5-Bromo-2-chloro-4-hydroxybenzaldehyde)
5-Bromo-2-chloro-4-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-2-chloro-4-hydroxybenzaldehyde
- Z2685416927
- 5-Bromo-2-chloro-4-hydroxy-benzaldehyde
- ethyl 4-(3-nitrophenyl)-3-oxobutanoate
- 5-Bromo-2-chloro-4-hydroxybenzaldehyde
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- Inchi: 1S/C7H4BrClO2/c8-5-1-4(3-10)6(9)2-7(5)11/h1-3,11H
- InChI Key: XQIOQNKGTMLGGW-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(C=O)=C1)Cl)O
Computed Properties
- Exact Mass: 233.90832 g/mol
- Monoisotopic Mass: 233.90832 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 235.46
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3
5-Bromo-2-chloro-4-hydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276897-0.05g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 0.05g |
$174.0 | 2023-07-09 | |
| Enamine | EN300-1276897-0.1g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 0.1g |
$257.0 | 2023-07-09 | |
| Enamine | EN300-1276897-0.25g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 0.25g |
$367.0 | 2023-07-09 | |
| Enamine | EN300-1276897-0.5g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 0.5g |
$579.0 | 2023-07-09 | |
| Enamine | EN300-1276897-1.0g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 1.0g |
$743.0 | 2023-07-09 | |
| Enamine | EN300-1276897-2.5g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 2.5g |
$1454.0 | 2023-07-09 | |
| Enamine | EN300-1276897-5.0g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 5.0g |
$2152.0 | 2023-07-09 | |
| Enamine | EN300-1276897-10.0g |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 10.0g |
$3191.0 | 2023-07-09 | |
| 1PlusChem | 1P021WG4-50mg |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 50mg |
$269.00 | 2024-04-19 | |
| 1PlusChem | 1P021WG4-100mg |
5-bromo-2-chloro-4-hydroxybenzaldehyde |
957774-27-5 | 95% | 100mg |
$369.00 | 2024-04-19 |
5-Bromo-2-chloro-4-hydroxybenzaldehyde Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-Bromo-2-chloro-4-hydroxybenzaldehyde
Comprehensive Overview of 5-Bromo-2-chloro-4-hydroxybenzaldehyde (CAS No. 957774-27-5): Properties, Applications, and Industry Insights
5-Bromo-2-chloro-4-hydroxybenzaldehyde (CAS No. 957774-27-5) is a halogenated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents, serves as a versatile intermediate in organic synthesis. Its unique molecular structure, featuring a hydroxybenzaldehyde core, enables diverse chemical modifications, making it invaluable for developing novel bioactive molecules.
In recent years, the demand for halogenated benzaldehydes like 5-Bromo-2-chloro-4-hydroxybenzaldehyde has surged due to their role in designing small-molecule inhibitors and fluorescence probes. Researchers frequently search for "CAS 957774-27-5 solubility" or "synthesis of bromo-chloro hydroxybenzaldehyde," reflecting its experimental importance. The compound’s electron-withdrawing groups enhance its reactivity in cross-coupling reactions, a topic trending in green chemistry discussions.
From an industrial perspective, 957774-27-5 is pivotal in optimizing drug discovery pipelines. Its derivatives are explored for antimicrobial and antioxidant properties, aligning with global health trends. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing queries like "how to characterize 5-Bromo-2-chloro-4-hydroxybenzaldehyde."
Environmental considerations also drive interest in this compound. Studies on "biodegradation of halogenated aldehydes" highlight its ecological impact, while advancements in catalytic reduction methods aim to minimize synthetic waste. This dual focus on utility and sustainability positions 5-Bromo-2-chloro-4-hydroxybenzaldehyde as a model for eco-friendly chemical innovation.
Future applications may expand into material science, where its structural motifs could contribute to organic semiconductors. As AI-assisted molecular design grows, searches for "CAS 957774-27-5 computational studies" underscore its potential in machine learning-driven chemistry. With rigorous safety protocols, this compound exemplifies how targeted functionalization can address both scientific and industrial challenges.
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